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Compound of Interest

Compound Name: 3,4,5-Trimethylaniline

Cat. No.: B161109 Get Quote

This document provides a detailed overview of the essential safety and handling protocols for

3,4,5-Trimethylaniline (CAS: 1639-31-2). The information herein is compiled from multiple

safety data sheets and chemical databases to ensure a comprehensive guide for laboratory

and research professionals. Adherence to these guidelines is critical to mitigate risks and

ensure a safe working environment.

Chemical Identification and Physical Properties
3,4,5-Trimethylaniline is an aromatic amine that serves as a building block in various chemical

syntheses. Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Reference

IUPAC Name 3,4,5-trimethylaniline [1]

Synonyms
3,4,5-Trimethylbenzenamine,

3,4,5-trimethylphenylamine
[2]

CAS Number 1639-31-2 [3][4]

Molecular Formula C₉H₁₃N [2][5]

Molecular Weight 135.21 g/mol [4][5]

Appearance Brown coloured powder; Solid [2][4]

Purity 95% - 98% [2][3]

Storage Temperature
Room temperature, in a cool,

dry place
[3][6]

Stability
Stable under recommended

storage conditions
[3][4]

Incompatible Materials Strong oxidizing agents [3]

Hazardous Decomposition
Carbon oxides, Nitrogen

oxides
[3]

Hazard Identification and GHS Classification
3,4,5-Trimethylaniline is classified as a hazardous substance. The following table summarizes

its GHS classification, which indicates the primary risks associated with its handling.
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Skin Irritation Category 2
H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

Serious Eye

Irritation
Category 2A

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

References:[3][4]

Toxicological Summary
The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.[3][4]

Skin contact can lead to inflammation, characterized by itching, scaling, redness, or blistering.

[3] Currently, specific quantitative data on acute toxicity (e.g., LD50/LC50) for 3,4,5-
Trimethylaniline is not readily available in the reviewed literature.[3][5]

Endpoint Effect Routes of Exposure

Skin Contact

Causes skin irritation; may

result in inflammation, itching,

and redness.[3]

Dermal

Eye Contact
Causes serious eye irritation.

[3][4]
Ocular

Inhalation
May cause respiratory

irritation.[3][4]
Inhalation

Ingestion
May cause irritation of the

digestive tract.
Ingestion
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. The following

workflow outlines the necessary steps. All exposures require consultation with a physician, to

whom the Safety Data Sheet (SDS) for the substance should be shown.[3][5]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move person to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.

1. Immediately flush skin with running water for at least 15 minutes.
2. Remove contaminated clothing and shoes.

3. Wash clothing before reuse.

1. Immediately flush open eyes with running water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Never give anything by mouth to an unconscious person.

Obtain Immediate Medical Aid

Show Safety Data Sheet to Physician

Click to download full resolution via product page

Caption: First Aid Response Workflow for 3,4,5-Trimethylaniline Exposure.

Detailed First Aid Protocols:

Inhalation: Move the person to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek medical help.[3][4]
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Skin Contact: Immediately flush the affected skin with running water for a minimum of 15

minutes while taking off contaminated clothing and shoes.[3] Wash clothes before wearing

them again. Get medical attention immediately.[3]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes. If contact

lenses are present and can be easily removed, do so. Seek immediate medical assistance.

[3][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to someone who is unconscious. Obtain medical aid at once.[3]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment must be used, following the hierarchy of controls.

Hierarchy of Controls for Safe Handling

Elimination (Most Effective) Substitution
Engineering Controls

(e.g., Fume Hood, Ventilation)
Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures in the lab.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[3] Facilities must be equipped with an eyewash station and a safety

shower in close proximity to the workstation.[7]

Personal Protective Equipment (PPE): The selection of PPE is critical for preventing direct

contact.
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Task /
Scenario

Eye / Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Handli

ng Solid

Chemical safety

goggles with side

protection.[3]

Chemical-

resistant gloves

(e.g., nitrile).

Lab coat.

NIOSH-approved

respirator for

dusts if

ventilation is

inadequate.[4]

Preparing

Solutions

Chemical safety

goggles and a

face shield.[3]

Chemical-

resistant gloves.

Chemical-

resistant apron

over a lab coat.

Use only in a

chemical fume

hood.

General Lab Use

Chemical safety

glasses with side

shields.[3]

Chemical-

resistant gloves.
Lab coat.

Not required if

engineering

controls are

effective.

Safe Handling and Storage
Precautions for Safe Handling:

Avoid all contact with skin, eyes, and clothing.[3]

Avoid breathing in dust or fumes; always use with adequate ventilation.[3]

Wash hands thoroughly after handling the material, before breaks, and at the end of the

workday.[3][4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

Conditions for Safe Storage:

Store in a tightly closed container when not in use.[3][4]

Keep in a cool, dry, and well-ventilated area.[3][4]

Store away from incompatible materials, particularly strong oxidizing agents.[3]
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Keep away from all sources of ignition.[3]

Accidental Release and Fire-Fighting Measures
Proper emergency procedures must be in place to handle spills and fires effectively.

Spill Detected

1. Ensure Scene Safety
(Remove ignition sources, ventilate area)

2. Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

3. Contain Spill
(Prevent entry into drains/waterways)

4. Clean Up Spill
(Absorb with inert material, vacuum, or sweep up)

5. Place in Sealed Container for Disposal

6. Decontaminate Area and Equipment

7. Report Incident per Institutional Protocol
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Caption: Step-by-step protocol for responding to a 3,4,5-Trimethylaniline spill.

Accidental Release Measures:

Personal Precautions: Wear the appropriate protective equipment and keep unprotected

personnel away from the spill area.[3]

Ventilation: Ensure the area is adequately ventilated.[3]

Environmental Precautions: Prevent the spill from entering drains, soil, or other

waterways.[3][5]

Containment and Cleaning: Carefully sweep up, vacuum, or absorb the material with an

inert substance (e.g., sand, vermiculite) and place it into a suitable, labeled container for

disposal.[3]

Fire-Fighting Measures:

Aspect Recommendation Reference

Suitable Extinguishing Media

Water spray, dry chemical,

carbon dioxide, or chemical

foam.

[3][5]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream.
[4]

Specific Hazards

Combustion produces toxic

gases, including carbon and

nitrogen oxides.

[3]

Protective Equipment

Firefighters must wear a

NIOSH-approved self-

contained breathing apparatus

(SCBA) and full protective

gear.

[3]
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Disposal Considerations
Disposal of 3,4,5-Trimethylaniline and its containers must be handled as hazardous waste. All

disposal practices must comply with federal, state, and local environmental regulations.[3] The

material should be disposed of through a licensed and approved waste disposal plant. Do not

reuse empty containers.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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